Cas no 1261958-24-0 (2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine)

• Product Name: 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine
• CAS No: 1261958-24-0
• MF: C₁₁H₈FNO₂
• MW: 205.185126304626
• MDL: MFCD18323404
• CID: 2766045
• PubChem ID: 135741731
• Update Time: 2025-05-19

2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(3-Fluoro-4-hydroxyphenyl)pyridin-3-ol
• 2-Fluoro-4-(5-hydroxypyridin-2(1H)-ylidene)cyclohexa-2,5-dien-1-one
• 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine, 95%
• DTXSID30695509
• MFCD18323404
• 2-(3-FLUORO-4-HYDROXYPHENYL)-5-HYDROXYPYRIDINE
• 1261958-24-0
• 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine

• MDL： MFCD18323404
• Inchi： 1S/C11H8FNO2/c12-9-5-7(1-4-11(9)15)10-3-2-8(14)6-13-10/h1-6,14-15H
• InChI Key： AMIZKQTZSCZODG-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CN=1)O)O

Computed Properties

• Exact Mass: 205.054
• Monoisotopic Mass: 205.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 1.9

Additional information on 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine

Recent Advances in the Study of 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine (CAS: 1261958-24-0)

The compound 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine (CAS: 1261958-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This briefing synthesizes the latest findings on its synthesis, biological activity, and pharmacological properties, providing a comprehensive overview for researchers and industry professionals.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in targeting inflammatory and neurodegenerative diseases. Its unique chemical structure, featuring both a fluorinated phenyl ring and a hydroxypyridine moiety, contributes to its ability to modulate key biological pathways. Researchers have employed advanced computational modeling and high-throughput screening to elucidate its binding affinity for various protein targets, including kinases and G-protein-coupled receptors (GPCRs).

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study utilized X-ray crystallography to reveal the precise molecular interactions between 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine and the COX-2 active site, providing a structural basis for its selectivity and efficacy. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Further investigations into its pharmacokinetic properties have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier permeability. This makes it a candidate for central nervous system (CNS) drug development. Recent in vivo studies in rodent models of Parkinson's disease showed neuroprotective effects, possibly mediated through the modulation of oxidative stress pathways.

The synthesis of 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine has also seen methodological improvements. A 2024 report in Organic Process Research & Development described a scalable, green chemistry approach using palladium-catalyzed cross-coupling reactions, achieving higher yields (78%) and reduced environmental impact compared to previous methods. This advancement addresses previous challenges in large-scale production, facilitating further preclinical and clinical investigations.

Ongoing research is exploring structure-activity relationships (SAR) through the synthesis of analogs, with particular focus on optimizing the fluorine substitution pattern and pyridine hydroxyl position. Preliminary results indicate that these modifications can significantly alter target selectivity and metabolic stability, opening new avenues for tailored drug design.

In conclusion, 2-(3-Fluoro-4-hydroxyphenyl)-5-hydroxypyridine represents a versatile chemical entity with multiple therapeutic potentials. Its recent progress in target identification, pharmacological characterization, and synthetic accessibility positions it as a valuable candidate for future drug discovery efforts. Continued research is warranted to fully exploit its clinical applications and overcome remaining challenges in formulation and toxicity profiling.